Cas no 129655-57-8 (2-Methyl-1-(3-nitro-4-quinolinyl)amino-2-propanol)

• Product Name: 2-Methyl-1-(3-nitro-4-quinolinyl)amino-2-propanol
• CAS No: 129655-57-8
• MF: C₁₃H₁₅N₃O₃
• MW: 261.276502847672
• MDL: MFCD22044569
• CID: 1224800
• PubChem ID: 13958342
• Update Time: 2025-06-08

2-Methyl-1-(3-nitro-4-quinolinyl)amino-2-propanol Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 2-methyl-1-[(3-nitro-4-quinolinyl)amino]-
• 2-methyl-1-[(3-nitroquinolin-4-yl)amino]propan-2-ol
• MFCD22044569
• 2-Methyl-1-[(3-nitro-4-quinolyl)amino]-2-propanol
• AKOS037646504
• CS-0161407
• SB71666
• 129655-57-8
• 4-(2-hydroxy-2-methylpropylamino)3-nitroquinoline
• AS-69239
• DB-150048
• 2-methyl-1-(3-nitroquinolin-4-ylamino)propan-2-ol
• DTXSID10553310
• 2-methyl-1-[(3-nitro-4-quinolinyl)amino]-2-propanol
• SCHEMBL1490855
• 4-(2-hydroxy-2-methylpropylamino)-3-nitroquinoline
• 2-Methyl-1-((3-nitroquinolin-4-yl)amino)propan-2-ol
• SY265823
• UUIJTARFZIWNCK-UHFFFAOYSA-N
• 2-Methyl-1-[(3-nitroquinolin-4-yl)amino]propan-2-ol; N-(2-Hydroxy-2-methylpropyl)-3-nitroquinolin-4-amine
• A11997
• 2-Methyl-1-(3-nitro-4-quinolinyl)amino-2-propanol

• MDL： MFCD22044569
• Inchi： 1S/C13H15N3O3/c1-13(2,17)8-15-12-9-5-3-4-6-10(9)14-7-11(12)16(18)19/h3-7,17H,8H2,1-2H3,(H,14,15)
• InChI Key： UUIJTARFZIWNCK-UHFFFAOYSA-N
• SMILES： OC(C)(C)CNC1C(=CN=C2C=CC=CC=12)[N+](=O)[O-]

Computed Properties

• Exact Mass: 261.11145
• Monoisotopic Mass: 261.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 91Ų

Experimental Properties

• PSA: 88.29

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Nitroquinolines and derivatives

Additional information on 2-Methyl-1-(3-nitro-4-quinolinyl)amino-2-propanol

Recent Advances in the Study of 2-Methyl-1-(3-nitro-4-quinolinyl)amino-2-propanol (CAS: 129655-57-8)

2-Methyl-1-(3-nitro-4-quinolinyl)amino-2-propanol (CAS: 129655-57-8) is a quinoline derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique nitro-quinoline scaffold, has been investigated for its biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The latest research has focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its therapeutic potential in various disease models.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the antimicrobial efficacy of 2-Methyl-1-(3-nitro-4-quinolinyl)amino-2-propanol against drug-resistant bacterial strains. The researchers demonstrated that the compound exhibits potent inhibitory activity against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit key enzymatic pathways involved in bacterial survival.

In the context of cancer research, a 2024 study in Bioorganic & Medicinal Chemistry Letters investigated the anticancer properties of 2-Methyl-1-(3-nitro-4-quinolinyl)amino-2-propanol. The compound was found to induce apoptosis in human breast cancer cells (MCF-7) through the activation of the intrinsic mitochondrial pathway. Additionally, the study highlighted the compound's selective cytotoxicity towards cancer cells while sparing normal cells, suggesting its potential as a targeted therapeutic agent.

Another significant advancement in the field involves the optimization of the synthetic route for 2-Methyl-1-(3-nitro-4-quinolinyl)amino-2-propanol. A recent publication in Organic Process Research & Development (2023) reported a scalable and cost-effective synthesis method, which improved the overall yield and purity of the compound. This development is expected to facilitate further preclinical and clinical studies by ensuring a reliable supply of high-quality material.

Despite these promising findings, challenges remain in the development of 2-Methyl-1-(3-nitro-4-quinolinyl)amino-2-propanol as a therapeutic agent. Issues such as pharmacokinetic properties, bioavailability, and potential toxicity need to be addressed in future studies. Ongoing research is also exploring the compound's potential in combination therapies, where it may synergize with existing drugs to enhance efficacy and reduce resistance.

In conclusion, 2-Methyl-1-(3-nitro-4-quinolinyl)amino-2-propanol (CAS: 129655-57-8) represents a promising candidate in the field of medicinal chemistry. Its diverse biological activities and recent advancements in synthesis and mechanistic understanding underscore its potential for future drug development. Continued research efforts will be crucial to fully realize its therapeutic applications and overcome existing challenges.